Cas no 867136-15-0 (1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol)
1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol
- 1-(fluoren-9-ylideneamino)oxy-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol
- 9H-Fluoren-9-one, O-[2-hydroxy-3-[4-(4-methylphenyl)-1-piperazinyl]propyl]oxime
- 867136-15-0
- AKOS016323694
- F1664-0007
- 1-{[(9H-fluoren-9-ylidene)amino]oxy}-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol
- AKOS002323142
- 9H-fluoren-9-one O-(2-hydroxy-3-(4-(p-tolyl)piperazin-1-yl)propyl) oxime
-
- Inchi: 1S/C27H29N3O2/c1-20-10-12-21(13-11-20)30-16-14-29(15-17-30)18-22(31)19-32-28-27-25-8-4-2-6-23(25)24-7-3-5-9-26(24)27/h2-13,22,31H,14-19H2,1H3
- InChI Key: YRYNPSIHZNAKSU-UHFFFAOYSA-N
- SMILES: C1(=N/OCC(O)CN2CCN(C3=CC=C(C)C=C3)CC2)\C2=C(C=CC=C2)C2=C\1C=CC=C2
Computed Properties
- Exact Mass: 427.22597718g/mol
- Monoisotopic Mass: 427.22597718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 48.3Ų
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Boiling Point: 653.5±65.0 °C(Predicted)
- pka: 14.35±0.20(Predicted)
1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1664-0007-2μmol |
1-{[(9H-fluoren-9-ylidene)amino]oxy}-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol |
867136-15-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1664-0007-5μmol |
1-{[(9H-fluoren-9-ylidene)amino]oxy}-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol |
867136-15-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1664-0007-1mg |
1-{[(9H-fluoren-9-ylidene)amino]oxy}-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol |
867136-15-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1664-0007-2mg |
1-{[(9H-fluoren-9-ylidene)amino]oxy}-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol |
867136-15-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1664-0007-3mg |
1-{[(9H-fluoren-9-ylidene)amino]oxy}-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol |
867136-15-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1664-0007-4mg |
1-{[(9H-fluoren-9-ylidene)amino]oxy}-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol |
867136-15-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1664-0007-5mg |
1-{[(9H-fluoren-9-ylidene)amino]oxy}-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol |
867136-15-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol
Professional Introduction to 1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol (CAS No. 867136-15-0)
1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 867136-15-0, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric elements. The presence of a fluorene moiety, an amine-oxy group, and a piperazine ring linked to a propanol side chain contributes to its unique chemical and biological properties. Such structural features make it a promising candidate for further exploration in drug discovery and development.
The< strong>fluorene component, known for its rigidity and electron-rich aromatic system, often serves as an effective scaffold in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. In contrast, the piperazine ring is a well-documented pharmacophore in many psychoactive drugs, exhibiting interactions with various neurotransmitter receptors. The amine-oxy group introduces both hydrophilic and hydrophobic characteristics, facilitating solubility and membrane permeability optimization. These combined features position the compound as a versatile building block for designing molecules with tailored biological activities.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets with higher precision. Studies indicate that the< strong>fluorene moiety may engage in π-stacking interactions with aromatic residues in protein binding pockets, while the piperazine ring can form hydrogen bonds with polar functional groups. This dual interaction mechanism suggests that 1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol could exhibit potent activity against a range of therapeutic targets.
In the context of current pharmaceutical research, there is growing interest in developing small molecules that modulate central nervous system (CNS) function. Piperazine derivatives have been extensively studied for their potential applications in treating neurological disorders due to their ability to interact with serotonin, dopamine, and norepinephrine receptors. The incorporation of a< strong>fluorene group into such structures not only enhances structural diversity but also may improve pharmacokinetic profiles. This combination of features makes 1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol an attractive candidate for further investigation.
The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the< strong>fluorene-amine bond, followed by the introduction of the amine-oxy group and the piperazine side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core fluorene scaffold efficiently. Additionally, protecting group strategies are essential to ensure regioselective functionalization at multiple sites within the molecule.
Evaluation of the biological activity of 1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol has begun in several preclinical models. Preliminary data suggest that the compound exhibits moderate affinity for certain CNS receptors, indicating potential therapeutic utility. However, further studies are necessary to fully elucidate its mechanism of action and assess its safety profile. In vitro assays targeting serotonin reuptake transporters (SERTs) and dopamine D2 receptors have shown promising results, warranting additional investigation into its pharmacological effects.
The integration of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been crucial in characterizing the structure of this compound accurately. These methods provide detailed insights into molecular conformation, dynamic behavior, and intermolecular interactions, which are essential for understanding its biological relevance. High-resolution NMR spectra have confirmed the connectivity of key functional groups, while single-crystal X-ray diffraction has revealed detailed packing arrangements in the solid state.
The< strong>piperazine-based pharmacophore is particularly noteworthy for its role in modulating neurotransmitter systems involved in mood regulation and cognitive function. Piperazine derivatives have been explored as potential treatments for depression, anxiety disorders, and attention deficit hyperactivity disorder (ADHD). The presence of this moiety in 1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1 -ylpropan -2 -ol suggests that it may share similar pharmacological properties with these established therapeutic agents.
The amine-oxy group further enhances the compound's potential by introducing both hydrophilic and lipophilic characteristics, which can be advantageous for blood-brain barrier penetration. This balance is critical for CNS drugs, where optimal solubility and membrane permeability are essential for therapeutic efficacy. Computational studies using molecular dynamics simulations have been employed to model how this compound might interact with lipid bilayers, providing insights into its potential transport properties.
In conclusion, 1-{(9H-fluoren -9 - ylidene)amin oo xy}-3 -4 -(4 - methylphen yl)piper azin -1 - ylpropan -2 - ol (CAS No.< strong>867136 -15 -0) represents a structurally complex and biologically intriguing molecule with significant potential in pharmaceutical research. Its unique combination of< strong>fluorene, piperazine , and amine-oxy functionalities positions it as a valuable scaffold for designing novel therapeutic agents targeting CNS disorders. Further exploration through synthetic optimization, biochemical characterization, and preclinical testing will be essential to unlock its full pharmacological promise.
867136-15-0 (1-{(9H-fluoren-9-ylidene)aminooxy}-3-4-(4-methylphenyl)piperazin-1-ylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)